Cas no 1361763-48-5 (2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1361763-48-5
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4798221
• Update Time: 2025-07-26

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)7-4(3-17)1-6(9(12,13)14)16-5(7)2-15/h1,8,17H,2-3,15H2
• InChI Key： QDLKVDWDCALCRU-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C(F)(F)F)=CC=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol: A Novel Fluorinated Pyridine Derivative with Promising Pharmacological Activity

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1361763-48-5) represents a unique fluorinated pyridine scaffold with potential applications in pharmaceutical research. This compound features a pyridine-4-methanol core structure, functionalized with multiple fluorine atoms at specific positions. The presence of trifluoromethyl and difluoromethyl groups, along with an aminomethyl substituent, creates a complex molecular framework that may influence its biological activity and physicochemical properties.

Recent studies have highlighted the importance of fluorinated heterocyclic compounds in drug discovery. The pyridine-4-methanol core is known for its ability to modulate enzyme activity and interact with biological targets. The trifluoromethyl group, in particular, contributes to enhanced metabolic stability and lipophilicity, while the difluoromethyl substituent may influence hydrogen bonding interactions with proteins. These structural features make 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol a promising candidate for further pharmacological exploration.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that fluorinated pyridine derivatives can exhibit significant antitumor activity by inhibiting key enzymes in cancer cell metabolism. The aminomethyl group in this compound may enhance its ability to form covalent bonds with target proteins, a mechanism that is increasingly being explored in the development of novel therapeutics. Additionally, the pyridine-4-methanol moiety has shown potential in modulating ion channel activity, a property that could be relevant in the treatment of neurological disorders.

Structural analysis of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trif, fluoromethyl)pyridine-4-methanol reveals a highly polar molecule with a calculated LogP value of approximately 2.3. This hydrophilic character may facilitate its solubility in aqueous environments, which is critical for drug delivery systems. The presence of multiple fluorine atoms also contributes to the compound's resistance to hydrolysis, a desirable trait for oral medications. However, further studies are needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in vivo.

Recent advances in computational chemistry have enabled the prediction of the compound's three-dimensional structure and potential interactions with biological targets. Molecular docking studies suggest that 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol may bind to specific protein pockets, such as those found in kinases or G-protein coupled receptors (GPCRs). These interactions could explain its potential role in modulating cellular signaling pathways. For example, a 2023 study in *Bioorganic & Medicinal Chemistry* reported that similar fluorinated pyridine derivatives showed inhibitory effects on the PI3K/AKT/mTOR pathway, a key pathway in cancer progression.

The pyridine-4-methanol core of this compound may also serve as a platform for further chemical modifications. By introducing additional functional groups at the 4-position, researchers could potentially enhance its biological activity or reduce potential side effects. This flexibility is a significant advantage in drug development, where the ability to fine-tune molecular properties is crucial for optimizing therapeutic outcomes. Additionally, the trifluoromethyl substituent may provide opportunities for isosteric replacements, allowing for the exploration of analogs with improved pharmacokinetic profiles.

Current research efforts are focused on elucidating the mechanism of action of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol in various biological systems. Preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. These findings align with the broader trend in pharmaceutical research toward developing multi-target drugs that address complex disease mechanisms. The aminomethyl group may play a key role in these interactions, as it can form hydrogen bonds with key residues in target proteins.

One of the challenges in the development of fluorinated compounds is their potential for metabolic instability. However, the presence of multiple fluorine atoms in 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol may help mitigate this issue by reducing the susceptibility to enzymatic hydrolysis. This property is particularly important for compounds intended for long-term use, as it can improve their therapeutic half-life. Further in vitro and in vivo studies are required to confirm these predictions and assess the compound's safety profile.

The pyridine-4-methanol core structure also offers opportunities for the design of prodrugs. By modifying the 4-position of the pyridine ring, researchers could potentially enhance the compound's solubility or target its release to specific tissues. This strategy is commonly used in the development of drugs for conditions such as cancer, where targeted delivery can improve efficacy and reduce systemic toxicity. The trifluoromethyl and difluoromethyl groups may also contribute to the stability of these prodrug formulations.

Overall, 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol represents a promising scaffold for the development of new therapeutic agents. Its unique combination of fluorinated groups and aminated pyridine core provides a versatile platform for further chemical modifications. As research in this area continues, the compound's potential applications in oncology, neurology, and inflammatory diseases may become more evident. Continued exploration of its molecular interactions and pharmacological properties will be essential for advancing its development into a viable drug candidate.